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Cat. No.: B1601180
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Decylfuran is an organic compound characterized by a furan ring substituted with a ten-
carbon alkyl chain.[1] As a member of the furan family, it holds potential interest for various
scientific disciplines, from flavor and fragrance chemistry to materials science and drug
discovery. The furan nucleus is a crucial scaffold in numerous physiologically active chemicals,
and its derivatives are known to exhibit a wide range of biological activities, including
antibacterial, anti-inflammatory, and anticancer properties.[2][3] 2-Decylfuran, specifically, is
recognized as a flavoring agent and has been identified as a plant metabolite.[4] This guide
provides a comprehensive overview of 2-Decylfuran, consolidating its chemical and physical
properties, outlining a detailed synthesis protocol, discussing its potential biological
significance, and providing essential safety information.

Chemical Identity and Properties
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CAS Number: 83469-85-6[4]
Synonyms:

e Furan, 2-decyl-[4]

e 2-n-decylfuran[4]

« FEMA 4090[4]

Molecular Formula: C14H240[4]
Molecular Weight: 208.34 g/mol [4]

The physical and chemical properties of 2-Decylfuran are summarized in the table below,
providing key data for laboratory and research applications.

Property Value Source(s)

) o Colorless solid with a spicy,
Physical Description [4]
fatty aroma.

o 264.00 to 266.00 °C @ 760.00
Boiling Point [4]
mm Hg

] ] 29.00 to 32.00 °C @ 760.00
Melting Point [4]
mm Hg

N Insoluble in water; Soluble in
Solubility thanol [4]
ethanol.

] 1497.5, 1498.4 (Semi-standard
Kovats Retention Index [4]
non-polar)

Synthesis of 2-Decylfuran

The synthesis of 2-alkylfurans can be achieved through various established organic chemistry
methodologies. One of the most common and reliable methods is the Paal-Knorr furan
synthesis, which involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound. For the
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synthesis of 2-Decylfuran, the required precursor would be tetradecane-2,5-dione. Below is a
detailed, step-by-step protocol based on this classical and effective approach.

Experimental Protocol: Paal-Knorr Synthesis of 2-
Decylfuran

Objective: To synthesize 2-Decylfuran via the acid-catalyzed cyclization of tetradecane-2,5-
dione.

Materials:

Tetradecane-2,5-dione

o p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H2SOa)

e Toluene

o Saturated sodium bicarbonate (NaHCO:s) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

 Diethyl ether

¢ Round-bottom flask

o Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

 Rotary evaporator

e Apparatus for column chromatography (silica gel)
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Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, dissolve tetradecane-2,5-dione (1 equivalent) in toluene.

Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (approximately
0.05 equivalents) to the solution.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction
is typically complete within 2-4 hours.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.
Carefully neutralize the acid catalyst by adding saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl
ether (3 x 50 mL). Combine the organic layers.

Washing: Wash the combined organic layers with brine.
Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,
using a gradient of hexane and ethyl acetate as the eluent, to yield pure 2-Decylfuran.
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Synthesis Workflow
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Caption: Paal-Knorr synthesis workflow for 2-Decylfuran.
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Spectroscopic Data

The structural elucidation of 2-Decylfuran is confirmed by various spectroscopic methods.

e Mass Spectrometry (GC-MS): The mass spectrum of 2-Decylfuran shows a top peak at m/z
81, with the second and third highest peaks at m/z 95 and 82, respectively.[4]

e 13C NMR Spectroscopy: A 13C NMR spectrum is available for 2-Decylfuran, which can be
used to confirm the carbon skeleton of the molecule.[4] Theoretical studies on similar furan
derivatives can aid in the interpretation of the chemical shifts.[5]

Potential Biological Activity and Applications in
Drug Development

While specific pharmacological studies on 2-Decylfuran are not extensively documented, the
broader class of furan derivatives is of significant interest in medicinal chemistry.[3] Furan-
containing compounds have demonstrated a wide array of biological activities, including:

» Antimicrobial Effects: The furan ring is a component of several antimicrobial agents.[2] For
example, nitrofurantoin is a furan derivative used to treat urinary tract infections.[3] Some 2-
vinylfuran derivatives have been shown to inhibit the growth of algae and yeast.[6]

» Anti-inflammatory Properties: Certain furan derivatives are known to possess anti-
inflammatory effects.[3]

o Anticancer Activity: The furan scaffold is present in compounds that have been investigated
for their antiproliferative effects against various cancer cell lines.[2]

o Neuroprotective Potential: Recent reviews highlight the potential of furan-containing
compounds in the context of neurodegenerative diseases, owing to their antioxidant and
anti-inflammatory properties.[7]

The long alkyl chain of 2-Decylfuran imparts significant lipophilicity to the molecule, which
could influence its pharmacokinetic properties, such as membrane permeability and
distribution. In drug design, such modifications can be crucial for reaching specific biological
targets.
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The formation of 2-alkylfurans from the corresponding lipid-derived a,3-unsaturated aldehydes
has been observed, with amino acids potentially catalyzing this reaction under dry-roasting
conditions.[8] This suggests a natural formation pathway in biological systems and food
products, which may have implications for its biological role and safety.
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Caption: Potential pharmacological activities of the furan scaffold.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 2-
Decylfuran. While a specific Material Safety Data Sheet (MSDS) for 2-Decylfuran is not
readily available, general guidelines for handling furan derivatives should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

e Storage: Store in a tightly closed container in a cool, dry place, away from heat and sources
of ignition. Some furan derivatives are light-sensitive and may form explosive peroxides upon
exposure to air, so storage under an inert atmosphere is recommended.[9]
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e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong
reducing agents.[10]

 Toxicity: Furan itself is classified as a possible human carcinogen.[11] While the toxicity of 2-
Decylfuran has not been fully elucidated, it should be handled with care. The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) noted that for some furan
derivatives, there are unresolved toxicological concerns that warrant further investigation into
their metabolism and covalent binding to macromolecules.[4]

Conclusion

2-Decylfuran is a versatile molecule with established use in the flavor industry and potential for
broader applications in chemical and pharmaceutical research. Its synthesis is achievable
through well-established organic chemistry protocols, and its lipophilic nature, conferred by the
decyl chain, makes it an interesting candidate for structure-activity relationship studies in drug
discovery. While further research is needed to fully characterize its biological activities and
toxicological profile, the known pharmacological potential of the furan scaffold suggests that 2-
Decylfuran and its analogues may be fruitful subjects for future investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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